Cas no 575465-90-6 (5-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-N-phenyl-1,3,4-thiadiazol-2-amine)

• Product Name: 5-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-N-phenyl-1,3,4-thiadiazol-2-amine
• CAS No: 575465-90-6
• MF: C₁₅H₁₅N₅S₂
• MW: 329.44309926033
• CID: 5554366
• Update Time: 2025-05-23

5-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-N-phenyl-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-N-phenyl-1,3,4-thiadiazol-2-amine
• 1,3,4-Thiadiazol-2-amine, 5-[[(4,6-dimethyl-2-pyrimidinyl)thio]methyl]-N-phenyl-
• 5-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-N-phenyl-1,3,4-thiadiazol-2-amine

• Inchi： 1S/C15H15N5S2/c1-10-8-11(2)17-14(16-10)21-9-13-19-20-15(22-13)18-12-6-4-3-5-7-12/h3-8H,9H2,1-2H3,(H,18,20)
• InChI Key： FIKGSYNHVPKGBL-UHFFFAOYSA-N
• SMILES： S1C(CSC2=NC(C)=CC(C)=N2)=NN=C1NC1=CC=CC=C1

Additional information on 5-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-N-phenyl-1,3,4-thiadiazol-2-amine

Comprehensive Overview of 5-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-N-phenyl-1,3,4-thiadiazol-2-amine (CAS No. 575465-90-6)

The compound 5-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-N-phenyl-1,3,4-thiadiazol-2-amine (CAS No. 575465-90-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This molecule combines a thiadiazole core with a dimethylpyrimidine moiety, linked via a sulfanylmethyl bridge, and further functionalized with a phenylamine group. Such structural complexity makes it a promising candidate for drug discovery and material science.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in molecules like 5-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-N-phenyl-1,3,4-thiadiazol-2-amine due to their potential as enzyme inhibitors or receptor modulators. The thiadiazole ring, for instance, is known for its bioactivity, often appearing in compounds with antimicrobial, antiviral, or anticancer properties. Meanwhile, the pyrimidine moiety is a common pharmacophore in drugs targeting metabolic pathways.

The synthesis of CAS No. 575465-90-6 involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. Its sulfanylmethyl linker enhances solubility and bioavailability, addressing a key challenge in drug development. This attribute aligns with current trends in drug design, where improving ADME (Absorption, Distribution, Metabolism, and Excretion) properties is critical. As such, this compound is often explored in high-throughput screening campaigns for targeted therapies.

Beyond pharmaceuticals, 5-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-N-phenyl-1,3,4-thiadiazol-2-amine has potential applications in agrochemicals. The thiadiazole and pyrimidine motifs are prevalent in herbicides and fungicides, offering modes of action that disrupt pest metabolism. With growing global concerns about sustainable agriculture and pesticide resistance, this compound could contribute to next-generation crop protection solutions.

From a commercial perspective, CAS No. 575465-90-6 is available through specialized chemical suppliers, catering to research institutions and pharmaceutical companies. Its pricing and purity specifications vary, reflecting its niche status. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for quality control, ensuring reproducibility in experimental settings.

Environmental and safety profiles of 5-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-N-phenyl-1,3,4-thiadiazol-2-amine are also under scrutiny, as regulatory bodies emphasize green chemistry principles. Researchers are investigating its biodegradability and ecotoxicity to align with REACH and FDA guidelines. These efforts resonate with the broader push for sustainable science.

In summary, 5-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-N-phenyl-1,3,4-thiadiazol-2-amine (CAS No. 575465-90-6) represents a fascinating intersection of chemistry and biology. Its multifaceted applications—from drug discovery to agrochemical innovation—highlight its relevance in addressing contemporary scientific challenges. As research progresses, this compound may unlock new opportunities in precision medicine and environmentally friendly pest control.